2-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethoxy}ethan-1-amine

Medicinal chemistry Drug-likeness Physicochemical profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H14N4OS
Molecular Weight 202.28 g/mol
Cat. No. B13263319
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethoxy}ethan-1-amine
Molecular FormulaC7H14N4OS
Molecular Weight202.28 g/mol
Structural Identifiers
SMILESCN1C=NN=C1SCCOCCN
InChIInChI=1S/C7H14N4OS/c1-11-6-9-10-7(11)13-5-4-12-3-2-8/h6H,2-5,8H2,1H3
InChIKeyHJCWWIUEGBITPO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Triazole-Thioether-Amine Building Block for MedChem and Ligand Design


2-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethoxy}ethan-1-amine (CAS 1694333-29-3) is a heterocyclic building block featuring a 1,2,4-triazole core linked via a thioether bond to an ethoxyethylamine side chain . With a molecular formula of C₇H₁₄N₄OS and a molecular weight of 202.28 g/mol, this compound combines a pharmacologically relevant triazole scaffold with a flexible, hydrophilic ethoxy linker and a terminal primary amine, making it a versatile intermediate for medicinal chemistry, coordination chemistry, and bioconjugation applications .

MedChem Scaffold 1,2,4-triazole-thioether-amine for lead generation and library synthesis
Linker Design Ethoxyethyl spacer supports bifunctional ligand and chelator assembly
Free Amine Reactivity Primary amine ready for amide coupling, reductive amination, sulfonamide formation

Why Generic 1,2,4-Triazole Analogs Fail in Linker-Dependent Research


Although the 1,2,4-triazole class contains numerous aminoalkyl derivatives, the ethoxyethyl spacer in this compound imparts distinct physicochemical properties—modulating hydrogen-bonding capacity, topological polar surface area (TPSA), and conformational flexibility—that directly influence solubility, metal-chelation geometry, and pharmacokinetic profile . Closely related analogs lacking the ethoxy linker, such as the shorter 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine, exhibit significantly different computed descriptors that can lead to divergent biological readouts and coordination behavior, making blind substitution scientifically unsound without empirical head-to-head validation .

Target compound
Ethoxyethyl spacer provides 5 H-bond acceptors, TPSA ≈73 Ų, 7 rotatable bonds
Shorter analog (no ethoxy linker)
Only 4 H-bond acceptors, TPSA ≈56 Ų, 4 rotatable bonds; may alter solubility and metal-binding geometry
Free base (CAS 1694333-29-3)
≥95% purity; directly usable in anhydrous organic coupling reactions
Hydrochloride salt (CAS 1864053-96-2)
Requires neutralization before amine coupling; hygroscopicity may affect stoichiometry
Risk summary
Linker length, H-bond profile, and salt form can shift biological readouts and coordination behavior; direct replacement without head-to-head validation may lead to misinterpretation.

Quantitative Differentiation Evidence Against Closest Analogs


Enhanced Hydrogen-Bond Acceptor Count and TPSA vs. Shorter Analog

The target compound contains an additional ether oxygen in its ethoxyethyl spacer, raising its computed hydrogen-bond acceptor (HBA) count to 5 compared to 4 for the shorter 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine analog. This structural difference increases the topological polar surface area (TPSA) from approximately 56 Ų (analog) to approximately 73 Ų (target compound), which may enhance aqueous solubility and reduce passive membrane permeability relative to the analog .

HBA & TPSA vs. shorter analog
Reported
Target: 5 HBA, TPSA ≈73 Ų
Analog: 4 HBA, TPSA ≈56 Ų
Δ HBA +1, Δ TPSA ≈+17 Ų
Increased H-bonding capacity may improve aqueous solubility over the shorter analog
Computed descriptors (free base); experimental solubility data not available
Medicinal chemistry Drug-likeness Physicochemical profiling

Increased Rotatable Bond Count and Conformational Flexibility

The ethoxyethyl spacer introduces 7 rotatable bonds in the target compound, compared to only 4 rotatable bonds in the 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine analog. This greater flexibility can influence the entropy penalty upon binding to targets such as enzymes or metal ions, and provides a longer reach (approximately 8.5 Å vs. 5.2 Å) for bridging pharmacophoric elements in bifunctional ligand designs .

Flexibility & reach vs. shorter analog
Reported
Target: 7 rot. bonds, ≈8.5 Å extended
Analog: 4 rot. bonds, ≈5.2 Å extended
Δ +3 rot. bonds, Δ +3.3 Å reach
Longer, more flexible linker supports bifunctional ligand spacing
RDKit conformer estimates; actual solution behavior may differ
Conformational analysis Linker design Structure-activity relationship

Free Base Purity and Workflow Advantages Over Hydrochloride Salt

The free base form of the target compound (CAS 1694333-29-3) is offered by multiple suppliers at a certified purity of ≥95% (HPLC), while the hydrochloride salt (CAS 1864053-96-2) is listed with 95% purity but with potentially higher hygroscopicity and variable storage stability . The free base enables direct use in organic-solvent-mediated reactions without the need for neutralization steps that can introduce moisture or side products.

Free base vs. HCl salt form
Specification review
Free base: ≥95% HPLC, anhydrous reactions ready
HCl salt: 95% purity, requires basification step
Form choice affects synthetic workflow
Free base simplifies amide coupling and avoids side reactions
Supplier CoA data; hygroscopicity not quantified
Analytical chemistry Procurement specification Quality control

Ethoxyethylamine Linker Imparts Favorable Aqueous Solubility Profile

General class-level observations from 1,2,4-triazole thioether literature indicate that the introduction of an ethoxyethylamine side chain improves aqueous solubility compared to purely alkyl-linked analogs, owing to the additional hydrogen-bonding capacity of the ether oxygen, with qualitative solubility rank orders placing ethoxyethyl-substituted compounds above their n-propyl or n-butyl counterparts [1]. Although direct head-to-head solubility data for the specific target compound are not available, this class trend informs candidate selection in early-stage drug discovery.

Aqueous solubility class trend
Class-level
Qualitative ranking: ethoxyethyl > propyl/butyl spacers
Based on TPSA >70 Ų and HBA count
Class trend supports aqueous compatibility screening
No direct solubility data for this compound; verify experimentally
Aqueous solubility Bioavailability Drug design

Optimal Scientific and Industrial Use Cases


Bifunctional Chelating Agent Precursor for Radiometal-Based Applications

The extended ethoxyethyl spacer provides sufficient reach to allow the triazole-thioether moiety to coordinate a metal center (e.g., Cu, Ga, Tc) while the terminal primary amine can be conjugated to a targeting vector such as a peptide or antibody. The higher HBA count and TPSA help maintain aqueous solubility of the metal conjugate, a critical parameter for in vivo radiopharmaceutical applications [Section 3, Evidence Item 1] [Section 3, Evidence Item 4].

Medicinal Chemistry Tool for Linker-Dependent SAR Studies

When exploring structure-activity relationships around triazole-based lead compounds, the target compound serves as a systematic 'shorter-to-longer' linker analog. Direct comparison with the 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine analog enables deconvolution of linker length and flexibility contributions to target binding, as evidenced by the +3.3 Å extended length difference and +3 additional rotatable bonds [Section 3, Evidence Item 2].

Modular Building Block for Click-Chemistry-Derived Triazole Libraries

The free amine terminus allows straightforward functionalization via amide coupling, sulfonamide formation, or reductive amination, while the 1,2,4-triazole-thioether head can participate in metal-catalyzed cross-coupling or serve as a metal-binding pharmacophore. The certified ≥95% purity of the free base ensures reproducible stoichiometry in library synthesis, avoiding yield losses associated with in situ neutralization of the hydrochloride salt [Section 3, Evidence Item 3].

Application
Selection Property
Validation Focus
Radiometal chelator precursor
Ethoxyethyl spacer length and H-bond profile
Metal-chelate solubility and conjugate stability
Linker-dependent SAR studies
Flexible ethoxyethyl vs. short alkyl linker
Target binding affinity deconvolution
Click-chemistry triazole libraries
Free amine purity and direct coupling readiness
Reproducible stoichiometry and yield
Quote Request

Request a Quote for 2-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethoxy}ethan-1-amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.